Cas no 218137-86-1 (3-Furancarboxylic acid,tetrahydro-4-methylene-2-octyl-5-oxo-)

3-Furancarboxylic acid, tetrahydro-4-methylene-2-octyl-5-oxo-, is a specialized furan derivative with a unique structural framework combining a tetrahydrofuran ring, a carboxylic acid functionality, and a long-chain octyl group. Its key advantages include its versatility as an intermediate in organic synthesis, particularly for constructing complex heterocyclic compounds. The presence of both a reactive methylene group and a carbonyl moiety allows for selective functionalization, making it valuable in pharmaceutical and agrochemical applications. The octyl chain enhances lipophilicity, potentially improving bioavailability in drug design. Its stability under standard conditions ensures reliable handling in laboratory and industrial settings.

3-Furancarboxylic acid,tetrahydro-4-methylene-2-octyl-5-oxo- structure

218137-86-1 structure

Product Name:3-Furancarboxylic acid,tetrahydro-4-methylene-2-octyl-5-oxo-

CAS No:218137-86-1

MF:C₁₄H₂₂O₄

MW:254.322084903717

MDL:MFCD03426157

CID:243461

PubChem ID:24892789

Update Time:2025-11-04

3-Furancarboxylic acid,tetrahydro-4-methylene-2-octyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

- 3-Furancarboxylic acid,tetrahydro-4-methylene-2-octyl-5-oxo-
- 3-CARBOXY-4-OCTYL-2-METHYLENEBUTYROLACTONE
- C 75 (4-METHYLENE-2-OCTYL-5-OXO-TETRAHYDRO-FURAN-3-CARBOXYLIC ACID)
- 4-Methylene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid
- 4-Methylene-2-octyl-5-oxo-tetrahydro-furan-3-carboxylic acid
- C 75
- C-75
- C75
- CHEBI:95108
- tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylic acid
- 8E9A8CTX2H
- NS00018693
- A911804
- CHEMBL477382
- BDBM50525849
- HY-12364
- NCGC00165772-01
- C75, >=98% (HPLC), powder
- 4-methylidene-2-octyl-5-oxooxolane-3-carboxylic acid
- NSC-764756
- FT-0748416
- DTXSID401189534
- UNII-8E9A8CTX2H
- BCP09082
- 4-methylidene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid
- A925067
- MS-23584
- CS-3562
- MLS006010729
- NCGC00165772-02
- FAS inhibitor C75
- MFCD03426157
- SMR004701691
- EX-A3806
- NSC764756
- SCHEMBL360509
- AKOS015911704
- C75;C 75;FAS inhibitor C75
- 218137-86-1
- FT-0675031
- 3-Furancarboxylic acid, tetrahydro-4-methylene-2-octyl-5-oxo-
- Q27166884
- CHEBI:191402
- DB-014727
- C75?
- trans-Tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylic Acid
- VCWLZDVWHQVAJU-UHFFFAOYSA-N
- MDL： MFCD03426157
- Inchi： 1S/C14H22O4/c1-3-4-5-6-7-8-9-11-12(13(15)16)10(2)14(17)18-11/h11-12H,2-9H2,1H3,(H,15,16)
- InChI Key： VCWLZDVWHQVAJU-UHFFFAOYSA-N
- SMILES： O1C(C(=C)C(C(=O)O)C1CCCCCCCC)=O

Computed Properties

Exact Mass: 254.15186
Monoisotopic Mass: 254.152
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 8
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.6A^2
XLogP3: 4

Experimental Properties

Density: 1.08
Boiling Point: 432.1°C at 760 mmHg
Flash Point: 159.2°C
Refractive Index: 1.488
Solubility: DMSO: 18 mg/mL
PSA: 63.6
LogP: 2.91940

3-Furancarboxylic acid,tetrahydro-4-methylene-2-octyl-5-oxo- Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

3-Furancarboxylic acid,tetrahydro-4-methylene-2-octyl-5-oxo- Pricemore >>

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